Cas no 1207015-80-2 (3-methyl-N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbutanamide)

• Product Name: 3-methyl-N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbutanamide
• CAS No: 1207015-80-2
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 5919797
• PubChem ID: 135912490
• Update Time: 2025-10-31

3-methyl-N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbutanamide
• 1207015-80-2
• 3-methyl-N-[2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]butanamide
• F5281-0812
• AKOS024504875

• Inchi： 1S/C22H21N5O2S/c1-14(2)11-20(28)24-19-12-17(18-9-6-10-30-18)26-27(19)22-23-16(13-21(29)25-22)15-7-4-3-5-8-15/h3-10,12-14H,11H2,1-2H3,(H,24,28)(H,23,25,29)
• InChI Key： LEUQNFDJSYCUBP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(NC(CC(C)C)=O)N(C2=NC(=CC(N2)=O)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 419.14159610g/mol
• Monoisotopic Mass: 419.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Additional information on 3-methyl-N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbutanamide

3-Methyl-N-[1-(6-Oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl]butanamide (CAS No. 1207015-80-2)

The compound 3-methyl-N-[1-(6-Oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl]butanamide, with CAS registry number 120701580, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates multiple heterocyclic rings and functional groups, making it a promising candidate for various therapeutic applications.

At its core, the molecule features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This pyrazole ring is further substituted with a thiophene moiety at the 3-position and a 6-Oxo-pyrimidine derivative at the 1-position. The presence of these heterocycles contributes to the compound's unique electronic properties and potential bioactivity. Additionally, the molecule includes a butanamide group attached to the nitrogen atom of the pyrazole ring, which may enhance its solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct its complex architecture. For instance, the formation of the pyrimidine ring system often involves condensation reactions between appropriate diamines and carbonyl compounds. Similarly, the thiophene moiety can be introduced through coupling reactions or by utilizing pre-synthesized thiophene derivatives. The final assembly of these fragments into the complete molecule typically requires precise control over reaction conditions to ensure high yields and purity.

The biological activity of this compound has been a subject of intense investigation. Early studies suggest that it exhibits potent anti-proliferative effects against various cancer cell lines, making it a potential candidate for anti-cancer drug development. Furthermore, its ability to modulate key signaling pathways involved in cell growth and apoptosis has been highlighted in recent research. These findings underscore its potential as a targeted therapy for malignancies characterized by dysregulated signaling networks.

In addition to its anti-cancer properties, this compound has also shown promise in other therapeutic areas. For instance, preliminary data indicate that it may possess anti-inflammatory and antioxidant activities, which could be exploited in the treatment of chronic inflammatory diseases or neurodegenerative disorders. The presence of sulfur-containing groups, such as those in the thiophene moiety, may contribute to these effects by enhancing redox balance and reducing oxidative stress.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. HRMS provides precise molecular weight information, while NMR spectroscopy offers detailed insights into the spatial arrangement of atoms within the molecule. These analyses are critical for ensuring the accuracy of synthetic procedures and for validating biological assay results.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve scalability and reduce production costs. Efforts are also underway to investigate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for determining its suitability as a drug candidate. Additionally, preclinical studies are being conducted to assess its safety profile and efficacy in animal models of disease.

In conclusion, 3-methyl-N-[1-(6-Oxo-4-phenyl-1,6-dihydropyrimidin-2-y) is a multifaceted compound with significant potential in drug discovery. Its unique structure endows it with diverse biological activities that warrant further exploration. As research progresses, this compound may pave the way for innovative therapeutic interventions across multiple disease areas.